Cas no 1392212-71-3 (7-Benzyl-2,7-diazaspiro[4.5]decane hydrochloride)

• Product Name: 7-Benzyl-2,7-diazaspiro[4.5]decane hydrochloride
• CAS No: 1392212-71-3
• MF: C₁₅H₂₃ClN₂
• MW: 266.809522867203
• CID: 2145837
• Update Time: 2025-08-02

7-Benzyl-2,7-diazaspiro[4.5]decane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-benzyl-2,7-diazaspiro[4.5]decane hydrochloride
• 7-Benzyl-2,7-diazaspiro[4.5]decane hydrochloride

• Inchi： 1S/C15H22N2.ClH/c1-2-5-14(6-3-1)11-17-10-4-7-15(13-17)8-9-16-12-15;/h1-3,5-6,16H,4,7-13H2;1H
• InChI Key： ZJSCOADLCUQIAF-UHFFFAOYSA-N
• SMILES： Cl.N1(CC2C=CC=CC=2)CCCC2(CNCC2)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 247
• Topological Polar Surface Area: 15.3

Additional information on 7-Benzyl-2,7-diazaspiro[4.5]decane hydrochloride

7-Benzyl-2,7-diazaspiro[4.5]decane Hydrochloride: A Promising Compound in Medicinal Chemistry

7-Benzyl-2,7-diazaspiro[4.5]decane hydrochloride (CAS No. 1392212-71-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic amines, which are known for their diverse biological activities and pharmacological properties.

The spirocyclic structure of 7-Benzyl-2,7-diazaspiro[4.5]decane hydrochloride provides it with a rigid and well-defined conformation, which can enhance its binding affinity to specific biological targets. This characteristic makes it an attractive candidate for drug discovery and development, particularly in the areas of central nervous system (CNS) disorders, cancer, and inflammatory diseases.

Recent studies have shown that 7-Benzyl-2,7-diazaspiro[4.5]decane hydrochloride exhibits potent activity against various biological targets. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound has significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory effects, 7-Benzyl-2,7-diazaspiro[4.5]decane hydrochloride has also shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in the pathogenesis of conditions like Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to upregulate antioxidant enzymes and inhibit the activation of microglia.

The pharmacokinetic properties of 7-Benzyl-2,7-diazaspiro[4.5]decane hydrochloride have also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Furthermore, its low toxicity profile and lack of significant side effects make it a promising candidate for clinical trials.

In the realm of cancer research, 7-Benzyl-2,7-diazaspiro[4.5]decane hydrochloride has shown antiproliferative activity against various cancer cell lines. A study published in the Cancer Research journal reported that this compound can induce cell cycle arrest and apoptosis in human breast cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. These findings suggest that it may have potential as a novel anticancer agent.

The synthetic route for preparing 7-Benzyl-2,7-diazaspiro[4.5]decane hydrochloride has been optimized to improve yield and purity. The synthesis involves a multi-step process that includes the formation of a spirocyclic core followed by functionalization steps to introduce the benzyl group and other substituents. The detailed synthetic protocol has been published in several peer-reviewed journals, providing valuable insights for researchers interested in synthesizing this compound or developing related analogs.

The potential applications of 7-Benzyl-2,7-diazaspiro[4.5]decane hydrochloride extend beyond its direct therapeutic uses. It can serve as a valuable tool for investigating biological processes and validating new drug targets. For example, its ability to modulate specific signaling pathways makes it useful for studying the mechanisms underlying inflammation and neurodegeneration.

In conclusion, 7-Benzyl-2,7-diazaspiro[4.5]decane hydrochloride (CAS No. 1392212-71-3) is a promising compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique structural features, combined with its diverse biological activities and favorable pharmacokinetic properties, make it an exciting area of research for scientists and pharmaceutical companies alike.